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Compound of Interest

Compound Name: rac Guaifenesin-d3

Cat. No.: B562654

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for rac
Guaifenesin-d3 (CAS No. 1189924-85-3). The information is compiled from various supplier
and chemical database safety data sheets. It is intended to provide researchers, scientists, and
drug development professionals with the necessary safety, handling, and regulatory
information.

Section 1: Chemical and Physical Properties

rac Guaifenesin-d3 is the deuterated form of rac Guaifenesin, a widely used expectorant. The
substitution of three hydrogen atoms with deuterium on the methoxy group makes it a valuable
tool in pharmacokinetic and metabolic research.[1][2] While their chemical and physical
properties are nearly identical, the distinct mass shift allows for its use as an analytical
standard.[2]

Table 1: Physical and Chemical Properties of rac Guaifenesin-d3
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Property

Value

Source(s)

Chemical Name

3-[2-

(trideuteriomethoxy)phenoxy]pr

opane-1,2-diol

[2](3]

Guaifenesin-d3, 3-(o-

Methoxyphenoxy)-1,2-

Synonyms 1][4][5][6
ynony propanediol-d3, Guaiacol M1

Glyceryl Ether-D3

CAS Number 1189924-85-3 [11[41[7]

Molecular Formula C10H11D304 [4105181191

Molecular Weight 201.23 g/mol [BI[4][5][9][10][11]
White Solid / Colorless

Appearance _ _ [11[4]
crystalline solid

Melting Point 75-78 °C [1]

Boiling Point 356.8 + 27.0 °C at 760 mmHg [1]

Density 1.2+0.1 g/cm3 [1]

Flash Point 169.6 £ 23.7 °C [1]

Vapor Pressure

0.0 £ 0.8 mmHg at 25°C
(Predicted)

[1]

Refractive Index

1.538

[1]

LogP

0.57

[1]

Section 2: Toxicological Information

Detailed toxicological studies specifically for rac Guaifenesin-d3 are limited. Much of the

available safety data is extrapolated from the non-deuterated form, Guaifenesin (CAS No. 93-

14-1). For rac Guaifenesin-d3, many toxicological endpoints are listed as "No data available".

[8] It is described as a "Pharmaceutical related compound of unknown potency."

Table 2: Toxicological Data for Guaifenesin (as a proxy)
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Endpoint Value Species Source(s)
Acute Oral Toxicity
1,510 mg/kg Rat [12]
(LD50)
Intraperitoneal LD50 495 mg/kg Mouse [12]
Intraperitoneal LD50 1 g/kg Rat [12]
Subcutaneous LD50 2,550 mg/kg Rat [12]
Skin Irritant to skin and [12]
Corrosion/Irritation mucous membranes.
Serious Eye Causes serious eye [12]
Damage/Irritation irritation.
Respiratory or Skin No sensitizing effects [12]
Sensitization known.
] o Not listed by IARC or
Carcinogenicity [12]
NTP.
Suspected of
Reproductive Toxicity damaging fertility or [12]

the unborn child.

Section 3: Hazard Identification and Handling

rac Guaifenesin-d3 is not classified as a hazardous chemical under the OSHA Hazard
Communication Standard (29 CFR 1910.1200).[8] However, given the data for Guaifenesin,
which is harmful if swallowed and causes skin and eye irritation, prudent laboratory practices
should be followed.[12]

Personal Protective Equipment (PPE) Workflow

The following diagram outlines the recommended personal protective equipment when
handling rac Guaifenesin-d3.

Caption: Recommended Personal Protective Equipment (PPE) workflow for handling rac
Guaifenesin-d3.
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Handling and Storage

e Handling: Avoid contact with skin and eyes.[13] Do not breathe dust.[13] Wash hands
thoroughly after handling.[14]

o Storage: Keep container tightly closed in a cool, well-ventilated area.[13] Store under
conditions specified on the product label.[14] Pharmaffiliates recommends storage at 2-8°C
under an inert atmosphere and notes that the material is hygroscopic.[4]

Section 4: First-Aid Measures

In case of exposure, follow these first-aid measures. Medical attention is required in all cases of
significant exposure.[8]

Caption: First-aid measures for exposure to rac Guaifenesin-d3.

Section 5: Fire-Fighting and Accidental Release
Measures

» Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant
foam.[8]

» Specific Hazards: Combustion may produce carbon oxides.[8][13]

» Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[8]

o Accidental Release: Avoid dust formation. Use appropriate tools to put the spilled solid in a
convenient waste disposal container.[13] Ensure adequate ventilation. Avoid discharge into
drains or the environment.[8]

Section 6: Experimental Protocols

The reviewed Material Safety Data Sheets do not contain detailed experimental protocols. The
primary application of rac Guaifenesin-d3 is as a compound for organic synthesis and as an
internal standard in pharmacokinetic studies to improve analytical precision and accuracy.[2][3]

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


http://www.theglobalquality.com/private_folder/guaifenesin_msds.pdf
http://www.theglobalquality.com/private_folder/guaifenesin_msds.pdf
https://www.paipharma.com/wp-content/uploads/2016/05/GUAIFENESIN-SYRUP-and-DEXTROMETHORPHAN.pdf
http://www.theglobalquality.com/private_folder/guaifenesin_msds.pdf
https://www.paipharma.com/wp-content/uploads/2016/05/GUAIFENESIN-SYRUP-and-DEXTROMETHORPHAN.pdf
https://www.pharmaffiliates.com/en/1189924-85-3-rac-guaifenesin-d3-pasti046080.html
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=15807
https://www.benchchem.com/product/b562654?utm_src=pdf-body
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=15807
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=15807
http://www.theglobalquality.com/private_folder/guaifenesin_msds.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=15807
http://www.theglobalquality.com/private_folder/guaifenesin_msds.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=15807
https://www.benchchem.com/product/b562654?utm_src=pdf-body
https://www.benchchem.com/product/b562654
https://cymitquimica.com/products/TR-G810502/1189924-85-3/rac-guaifenesin-d3/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562654?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Users should develop their own experimental protocols in accordance with established
laboratory safety practices and the specific requirements of their research.

Section 7: Disposal Considerations

Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations.[13][14] Do not allow the product to enter drains.

Disclaimer: This document is intended as a guide and is not a substitute for a formal Material
Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) from the manufacturer. Always refer to
the supplier-specific SDS for the most accurate and up-to-date information before handling this
chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: rac Guaifenesin-d3 Material
Safety Data Sheet (MSDS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b562654#rac-guaifenesin-d3-material-safety-data-
sheet-msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


http://www.theglobalquality.com/private_folder/guaifenesin_msds.pdf
https://www.paipharma.com/wp-content/uploads/2016/05/GUAIFENESIN-SYRUP-and-DEXTROMETHORPHAN.pdf
https://www.benchchem.com/product/b562654#rac-guaifenesin-d3-material-safety-data-sheet-msds-information
https://www.benchchem.com/product/b562654#rac-guaifenesin-d3-material-safety-data-sheet-msds-information
https://www.benchchem.com/product/b562654#rac-guaifenesin-d3-material-safety-data-sheet-msds-information
https://www.benchchem.com/product/b562654#rac-guaifenesin-d3-material-safety-data-sheet-msds-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b562654?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562654?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

